N1-(2-Methyl)propyl pseudouridine

• Molecular Formula: C13H20N2O6
• Molecular Weight: 300.31 g/mol
• InChI: InChI=1S/C13H20N2O6/c1-6(2)3-15-4-7(12(19)14-13(15)20)11-10(18)9(17)8(5-16)21-11/h4,6,8-11,16-18H,3,5H2,1-2H3,(H,14,19,20)/t8-,9?,10+,11+/m1/s1
• InChIKey: WAUVINQIZLANAS-RRPPZXBKSA-N

N1-(2-Methyl)propyl Pseudouridine: Chemical Identity and Specifications

N1-(2-Methyl)propyl pseudouridine (CAS not publicly indexed; MF: C₁₃H₂₀N₂O₆; MW: 300.31 g/mol) is a purine nucleoside analog belonging to the class of N1-alkylated pseudouridine derivatives . The compound is structurally characterized by an isobutyl (2-methylpropyl) substituent at the N1 position of the pseudouridine scaffold. This N1-alkylation strategy is a cornerstone in nucleoside analog engineering, employed to modulate RNA stability, translational capacity, and innate immune recognition . The compound is commercially available as a research reagent (≥98% purity), typically as a solid at room temperature, and is intended for applications including in vitro transcription and nucleoside analog research .

N1-isobutyl pseudouridine probe – branched C-nucleoside suitable for steric tolerance studies in RNA polymerase incorporation.

Class-level bioactivity caution – vendor descriptions as a purine nucleoside analogue with antitumor activity appear to be database-level assignments; no compound-specific published data identified.

Independent validation required – translation efficiency, immunogenicity, and any claimed anticancer mechanism must be verified experimentally for this exact N1-alkyl congener.

N1-(2-Methyl)propyl Pseudouridine: The N1-Alkyl Size Gate

Procurement decisions for N1-alkyl pseudouridine analogs cannot be reduced to simple in-class substitution. The steric and electronic properties of the N1 substituent are critical determinants of molecular performance in both enzymatic incorporation and downstream biological function [1]. While extensive quantitative data are available for smaller N1-substituents such as N1-methyl-pseudouridine (m1Ψ) and pseudouridine (Ψ) [2][3], the introduction of a branched alkyl chain—such as the 2-methylpropyl (isobutyl) group—creates a distinct steric bulk profile. This larger substituent is expected to differentially impact RNA polymerase processivity, ribosome decoding kinetics, and RNA-binding protein interactions. Consequently, performance metrics (e.g., translation efficiency, immunogenicity) established for m1Ψ or Ψ cannot be reliably extrapolated to N1-(2-Methyl)propyl pseudouridine. Rigorous, application-specific validation is required prior to its use in any critical assay, therapeutic development, or manufacturing process.

N1-Alkyl size threshold not interchangeable

N1-methylpseudouridine (m1Ψ) enhances translation ~44-fold over unmodified Ψ, whereas N1-ethylpseudouridine (e1Ψ) severely blocks translation. The larger isobutyl group of this compound is sterically ≥ ethyl; translation performance cannot be assumed and may differ substantially.

Immunogenicity profile may not match m1Ψ

m1Ψ is the clinical benchmark for reduced innate immune activation, but direct TLR8 activation has been reported. The immunogenicity of the isobutyl congener is unknown and may diverge due to altered TLR/PKR interfaces.

Vendor classification as purine analogue is structurally misleading

The compound is a pyrimidine C-nucleoside, not a purine. Procurement based on vendor-assigned “purine nucleoside analogue” bioactivity may lead to incorrect mechanism assumptions.

• [1] Svitkin, Y. V., et al. (2022). Membrane-dependent relief of translation elongation arrest on pseudouridine- and N1-methyl-pseudouridine-modified mRNAs. Nucleic Acids Research, 50(13), 7202-7215. View Source
• [2] Karikó, K., et al. (2010). Incorporation of pseudouridine into mRNA enhances translation by diminishing PKR activation. Nucleic Acids Research, 38(17), 5884-5892. View Source
• [3] Andries, O., et al. (2015). N1-methylpseudouridine-incorporated mRNA outperforms pseudouridine-incorporated mRNA by providing enhanced protein expression and reduced immunogenicity in mammalian cell lines and mice. Journal of Controlled Release, 217, 337-344. View Source

N1-(2-Methyl)propyl Pseudouridine: Differentiation Evidence vs. N1-Alkyl Analogs

Molecular Weight and Lipophilicity vs. N1-Alkyl Pseudouridines

The 2-methylpropyl (isobutyl) substituent at the N1 position confers a unique steric profile relative to common N1-alkyl comparators. This branched alkyl chain occupies a larger molecular volume, which can be quantified by comparing molecular weight and topological polar surface area (TPSA). These parameters are key for predicting enzyme active site accommodation (e.g., RNA polymerases, ribosomes) and molecular interactions .

Mol. Weight & Architecture

Specification review

MW 300.31 Da
+28 Da vs. e1Ψ
+14 Da vs. p1Ψ
Branched isobutyl group

Supports unambiguous analytical discrimination in quality control of N1-alkyl pseudouridine mixtures.

Calculated from C₁₃H₂₀N₂O₆; vendor IUPAC identity confirmed.

Evidence Dimension	Molecular Weight (MW) as a proxy for Steric Bulk
Target Compound Data	300.31 g/mol
Comparator Or Baseline	N1-methyl-pseudouridine (m1Ψ): ~258.23 g/mol; N1-propyl-pseudouridine: ~286.28 g/mol; Unmodified uridine: 244.20 g/mol
Quantified Difference	Target compound exhibits a +42.08 g/mol increase in MW relative to m1Ψ, and a +14.03 g/mol increase relative to N1-propyl-pseudouridine.
Conditions	Calculated from chemical formula (C₁₃H₂₀N₂O₆) for target compound ; comparator MWs calculated from respective formulas.

Why This Matters

The significantly increased steric bulk of the N1-isobutyl group directly alters enzyme and ribosome interactions, fundamentally differentiating its performance profile from smaller N1-alkyl analogs like m1Ψ and N1-propyl-pseudouridine.

N1-Alkyl Size and Translation Efficiency

While direct quantitative translation data for N1-(2-Methyl)propyl pseudouridine are not available in the public domain, the class of N1-alkylated pseudouridines exhibits a well-documented, concentration-dependent effect on translational capacity. Meta-analysis of studies comparing unmodified uridine, pseudouridine (Ψ), and N1-methyl-pseudouridine (m1Ψ) provides a benchmark for the performance range of this compound class [1][2].

N1-Alkyl Size vs. Translation

Class-level inference

m1Ψ: up to 44-fold expression increase vs. Ψ
e1Ψ: translation severely blocked
Target: no published data; isobutyl ≥ ethyl sterically

Translation enhancement not assumed; compound may underperform m1Ψ or block similarly to e1Ψ.

GFP reporter in HEK293T/HeLa cells; predicted loss of enhancement unconfirmed.

Evidence Dimension	Relative Translation Efficiency (Firefly Luciferase)
Target Compound Data	Not available; predicted to fall within the range established by other N1-alkyl pseudouridines.
Comparator Or Baseline	Unmodified uridine (baseline = 1.0); Ψ-modified mRNA: ~2-10 fold increase; m1Ψ-modified mRNA: ~5-44 fold increase [1][2]
Quantified Difference	Class-level performance range: 2-fold to 44-fold increase over unmodified uridine, depending on the specific N1-alkyl substituent and experimental context.
Conditions	Mammalian cell lines (e.g., HEK293, HeLa) and in vivo mouse models; data aggregated from multiple independent studies.

Why This Matters

Understanding the class-level performance range is critical for experimental design; however, the specific translation efficiency of N1-(2-Methyl)propyl pseudouridine cannot be assumed and must be empirically determined to ensure reliable results.

• [1] Karikó, K., et al. (2010). Incorporation of pseudouridine into mRNA enhances translation by diminishing PKR activation. Nucleic Acids Research, 38(17), 5884-5892. View Source
• [2] Andries, O., et al. (2015). N1-methylpseudouridine-incorporated mRNA outperforms pseudouridine-incorporated mRNA by providing enhanced protein expression and reduced immunogenicity in mammalian cell lines and mice. Journal of Controlled Release, 217, 337-344. View Source

Immunogenicity Reduction: m1Ψ Benchmark vs. Isobutyl Analog

A primary function of N1-alkylation is the mitigation of innate immune recognition. Unmodified uridine activates pattern recognition receptors (PRRs) like TLR7/8 and RNA-dependent protein kinase (PKR), leading to translational shutdown. Incorporation of Ψ and, more potently, m1Ψ, significantly reduces this immunogenicity [1][2]. The unique steric and electronic profile of the 2-methylpropyl group is expected to further modulate interactions with these immune sensors, potentially yielding a distinct immunogenicity profile that requires direct empirical validation.

Immunogenicity Benchmark

Class-level inference

m1Ψ: reduced TNF-α/IFN-α vs. unmodified; direct TLR8 activation reported
e1Ψ: reduction comparable to m1Ψ
Target: no immunogenicity data

Immunogenicity requires validation; isobutyl bulk may alter TLR/PKR interaction unpredictably.

PBMC cytokine secretion, TLR reporter assays; m1Ψ clinical benchmark but not directly transferable.

Evidence Dimension	Innate Immune Activation (PKR phosphorylation / Cytokine release)
Target Compound Data	Not available.
Comparator Or Baseline	Unmodified uridine: high immunogenicity (baseline activation); Pseudouridine (Ψ): reduced immunogenicity; N1-methyl-pseudouridine (m1Ψ): lowest immunogenicity among well-studied analogs [1][2].
Quantified Difference	m1Ψ modification can reduce immune activation by up to 90% relative to unmodified uridine in certain assays [2].
Conditions	In vitro cell-based assays (e.g., human PBMCs, dendritic cells) and in vivo mouse models.

Why This Matters

For applications where low immunogenicity is paramount (e.g., mRNA therapeutics), the precise immune evasion profile of N1-(2-Methyl)propyl pseudouridine is a critical but uncharacterized variable, precluding its direct substitution for m1Ψ without validation.

• [1] Karikó, K., et al. (2010). Incorporation of pseudouridine into mRNA enhances translation by diminishing PKR activation. Nucleic Acids Research, 38(17), 5884-5892. View Source
• [2] Nelson, J., et al. (2020). Impact of mRNA chemistry and manufacturing process on innate immune activation. Science Advances, 6(26), eaaz6893. View Source

N1-(2-Methyl)propyl Pseudouridine: Research and Industrial Applications

N1-Alkyl Steric Tolerance: SAR Probe for RNA Polymerase

N1-(2-Methyl)propyl pseudouridine is ideally suited as a chemical probe in structure-activity relationship (SAR) studies investigating the impact of branched N1-alkyl chains on RNA function. By comparing its performance to linear N1-propyl and smaller N1-methyl analogs, researchers can map the steric tolerance of RNA polymerases, ribosomes, and innate immune sensors. Such studies are foundational for designing next-generation mRNA therapeutics with optimized properties .

LC-MS Reference Standard for N1-Alkyl Pseudouridine Congeners

The compound's increased steric bulk at the N1 position makes it a valuable tool for probing the substrate specificity and processivity of RNA polymerases (e.g., T7 RNA polymerase) used in in vitro transcription. Comparative kinetic assays can reveal how a branched alkyl substituent affects the efficiency of nucleotide analog incorporation, providing crucial data for optimizing the manufacturing of modified RNA .

Negative Control for Translation Enhancement: N1-Alkyl Size Threshold

As a purine nucleoside analog, N1-(2-Methyl)propyl pseudouridine is indicated for research into anticancer mechanisms, specifically targeting indolent lymphoid malignancies . Its potential mechanisms of action, such as inhibition of DNA synthesis and induction of apoptosis, are class-level features of purine nucleoside analogs and require direct investigation for this specific compound.

Application

Selection Property

Validation Focus

Steric probe for T7 RNA polymerase SAR

Branched N1-isobutyl architecture; largest commercially catalogued alkyl group

Enzymatic incorporation efficiency; upper steric limit definition

LC-MS reference standard for N1-alkyl pseudouridines

Distinct MW (300.31 Da); unique retention signature vs. m1Ψ, e1Ψ, p1Ψ

Method development; system suitability; identity confirmation in mRNA workflows

Negative control for translation enhancement

Predicted loss of translation enhancement based on N1-alkyl size threshold

Comparative translation efficiency vs. m1Ψ in cell-based assays

Cell-model screening in lymphoid malignancies

Screening-grade nucleoside analog; no pre-validated activity

Independent cytotoxicity and apoptosis pathway characterization